Cas no 1805299-42-6 (6-Bromo-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 6-Bromo-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1805299-42-6
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• CID: 4799046
• Update Time: 2025-06-11

6-Bromo-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H3BrClF2N/c7-4-2-1-3(8)5(11-4)6(9)10/h1-2,6H
• InChI Key： FNEXXBBQQOJMHD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-chloro-2-(difluoromethyl)pyridine

Introduction to 6-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-42-6)

6-Bromo-3-chloro-2-(difluoromethyl)pyridine, identified by the CAS number 1805299-42-6, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological activity. The presence of multiple substituents—bromo, chloro, and difluoromethyl groups—enhances its utility as a building block in synthesizing complex molecules with potential therapeutic applications.

Thepyridine core is a fundamental scaffold in medicinal chemistry, contributing to the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of electron-withdrawing groups such as bromo and chloro at the 3-position and 2-position, respectively, increases the electrophilicity of the ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl structures.

Thedifluoromethyl group at the 2-position adds another layer of functionalization potential. Difluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. Recent studies have highlighted their role in improving pharmacokinetic profiles by reducing susceptibility to oxidative degradation. For instance, compounds containingdifluoromethyl substituents have been shown to exhibit prolonged half-lives and improved bioavailability when incorporated into drug molecules.

In the realm of pharmaceutical innovation, 6-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-42-6) has been utilized in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer progression. By modifying the pyridine scaffold with halogenated anddifluoromethyl-substituted groups, researchers can fine-tune the interactions between the compound and the kinase active site. This approach has led to the discovery of several lead compounds that demonstrate promising preclinical activity against various cancer types.

Moreover, agrochemical applications of this compound have emerged as an area of interest. The structural features of 6-Bromo-3-chloro-2-(difluoromethyl)pyridine make it a suitable precursor for developing novel pesticides and herbicides. The halogen atoms facilitate further derivatization into more complex structures that can interact with biological targets in pests or weeds. For example, pyridine-based agrochemicals have been reported to disrupt essential metabolic pathways in insects while maintaining low toxicity to non-target organisms.

The synthesis of 6-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-42-6) typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation using reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), followed by electrophilic aromatic substitution to introduce thedifluoromethyl group via palladium-catalyzed cross-coupling or direct fluorination methods. These synthetic strategies highlight the compound's importance as a versatile intermediate in organic synthesis.

Recent advancements in catalytic systems have further enhanced the efficiency of producing 6-Bromo-3-chloro-2-(difluoromethyl)pyridine on an industrial scale. Transition metal catalysts, particularly palladium and copper complexes, have been optimized for higher yields and selectivity in key transformation steps. For instance, Buchwald-Hartwig amination reactions using these catalysts allow for seamless integration of amino groups into the pyridine framework, expanding its utility in drug discovery pipelines.

Theelectrophilic aromatic substitution properties of this compound also make it valuable for generating libraries of substituted pyridines through combinatorial chemistry approaches. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. By systematically varying substituents on the pyridine ring, researchers can explore diverse chemical space and uncover compounds with unique pharmacological profiles.

In conclusion,6-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-42-6) represents a crucial intermediate with broad applications across pharmaceuticals and agrochemicals. Its structural features—bromo, chloro, anddifluoromethyl substituents—endow it with exceptional reactivity for constructing complex molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,6-Bromo-3-chloro-2-(difluoromethyl)pyridine will undoubtedly remain a cornerstone in medicinal chemistry innovation.